8-[5-(2-Bromophenyl)furan-2-yl]-3,7-bis(2-methylpropyl)purine-2,6-dione

• IUPAC Name: 8-[5-(2-bromophenyl)furan-2-yl]-3,7-bis(2-methylpropyl)purine-2,6-dione
• InChI: InChI=1S/C23H25BrN4O3/c1-13(2)11-27-19-21(28(12-14(3)4)23(30)26-22(19)29)25-20(27)18-10-9-17(31-18)15-7-5-6-8-16(15)24/h5-10,13-14H,11-12H2,1-4H3,(H,26,29,30)
• InChI Key: ZPYOEIQYKAXQNL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C2=C(N=C1C3=CC=C(O3)C4=CC=CC=C4Br)N(C(=O)NC2=O)CC(C)C
• Molecular Formula: C23H25BrN4O3
• Molecular Weight: 485.4 g/mol

Description

8-[5-(2-Bromophenyl)furan-2-yl]-3,7-bis(2-methylpropyl)purine-2,6-dione, also known as BAY 73-6691, is a selective phosphodiesterase 9A (PDE9A) inhibitor. PDE9A is an enzyme that regulates cyclic guanosine monophosphate (cGMP) levels in the brain, which is involved in various physiological processes such as memory, learning, and cognition. BAY 73-6691 has been studied extensively for its potential therapeutic applications in neurological and psychiatric disorders.

Mechanism of Action

8-[5-(2-Bromophenyl)furan-2-yl]-3,7-bis(2-methylpropyl)purine-2,6-dione 73-6691 selectively inhibits PDE9A, which is highly expressed in the hippocampus and cortex regions of the brain. By inhibiting PDE9A, 8-[5-(2-Bromophenyl)furan-2-yl]-3,7-bis(2-methylpropyl)purine-2,6-dione 73-6691 increases cGMP levels in the brain, which is involved in various physiological processes such as memory, learning, and cognition. 8-[5-(2-Bromophenyl)furan-2-yl]-3,7-bis(2-methylpropyl)purine-2,6-dione 73-6691 also increases the expression of brain-derived neurotrophic factor (BDNF), which is a protein that promotes the growth and survival of neurons in the brain.
Biochemical and Physiological Effects:
8-[5-(2-Bromophenyl)furan-2-yl]-3,7-bis(2-methylpropyl)purine-2,6-dione 73-6691 has been shown to improve cognitive function and memory in animal models of Alzheimer's disease and traumatic brain injury. 8-[5-(2-Bromophenyl)furan-2-yl]-3,7-bis(2-methylpropyl)purine-2,6-dione 73-6691 has also been shown to have antipsychotic and antidepressant-like effects in animal models of schizophrenia and depression. 8-[5-(2-Bromophenyl)furan-2-yl]-3,7-bis(2-methylpropyl)purine-2,6-dione 73-6691 increases cGMP levels in the brain, which is involved in various physiological processes such as memory, learning, and cognition. 8-[5-(2-Bromophenyl)furan-2-yl]-3,7-bis(2-methylpropyl)purine-2,6-dione 73-6691 also increases the expression of brain-derived neurotrophic factor (BDNF), which is a protein that promotes the growth and survival of neurons in the brain.

Advantages and Limitations for Lab Experiments

One advantage of 8-[5-(2-Bromophenyl)furan-2-yl]-3,7-bis(2-methylpropyl)purine-2,6-dione 73-6691 is its selectivity for PDE9A, which reduces the potential for off-target effects. 8-[5-(2-Bromophenyl)furan-2-yl]-3,7-bis(2-methylpropyl)purine-2,6-dione 73-6691 has also been shown to have good pharmacokinetic properties, with high brain penetration and long half-life. However, one limitation of 8-[5-(2-Bromophenyl)furan-2-yl]-3,7-bis(2-methylpropyl)purine-2,6-dione 73-6691 is its poor solubility, which may affect its bioavailability and limit its use in certain experimental settings.

Future Directions

Future research on 8-[5-(2-Bromophenyl)furan-2-yl]-3,7-bis(2-methylpropyl)purine-2,6-dione 73-6691 could focus on its potential therapeutic applications in other neurological and psychiatric disorders such as Huntington's disease and bipolar disorder. The development of more potent and selective PDE9A inhibitors could also lead to improved therapeutic outcomes. Additionally, further studies on the biochemical and physiological effects of 8-[5-(2-Bromophenyl)furan-2-yl]-3,7-bis(2-methylpropyl)purine-2,6-dione 73-6691 could provide insights into the underlying mechanisms of its therapeutic effects.

Synthesis Methods

The synthesis of 8-[5-(2-Bromophenyl)furan-2-yl]-3,7-bis(2-methylpropyl)purine-2,6-dione 73-6691 involves several steps. The starting material is 2-bromo-5-(2-furyl)phenol, which is reacted with diisopropylamine and trifluoroacetic acid to form the corresponding trifluoroacetate ester. The ester is then reacted with 3,7-bis(2-methylpropyl)guanine to form the purine derivative. Finally, the purine derivative is treated with trifluoroacetic acid to remove the protecting groups and obtain 8-[5-(2-Bromophenyl)furan-2-yl]-3,7-bis(2-methylpropyl)purine-2,6-dione 73-6691 in high yield.

Scientific Research Applications

8-[5-(2-Bromophenyl)furan-2-yl]-3,7-bis(2-methylpropyl)purine-2,6-dione 73-6691 has been studied for its potential therapeutic applications in various neurological and psychiatric disorders such as Alzheimer's disease, Parkinson's disease, schizophrenia, and depression. In preclinical studies, 8-[5-(2-Bromophenyl)furan-2-yl]-3,7-bis(2-methylpropyl)purine-2,6-dione 73-6691 has been shown to improve cognitive function and memory in animal models of Alzheimer's disease and traumatic brain injury. 8-[5-(2-Bromophenyl)furan-2-yl]-3,7-bis(2-methylpropyl)purine-2,6-dione 73-6691 has also been shown to have antipsychotic and antidepressant-like effects in animal models of schizophrenia and depression.